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Compound of Interest

Compound Name:

4-

[(Dimethylamino)methyl]benzonitril

e

Cat. No.: B188967 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-[(Dimethylamino)methyl]benzonitrile, a substituted aromatic nitrile, is a versatile building

block in organic synthesis, finding applications in the development of novel pharmaceutical

compounds and functional materials. Its unique molecular structure, featuring a reactive nitrile

group and a dimethylaminomethyl substituent, makes it a compound of interest for various

chemical transformations. This guide provides a comprehensive overview of the safety and

handling protocols for 4-[(Dimethylamino)methyl]benzonitrile, compiled from available safety

data sheets and chemical databases, to ensure its responsible use in a laboratory setting.

Physicochemical and Toxicological Data
A thorough understanding of the physicochemical and toxicological properties of a compound is

paramount for its safe handling. The following tables summarize the available data for 4-
[(Dimethylamino)methyl]benzonitrile.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 35525-86-1 ChemicalBook[1]

Molecular Formula C₁₀H₁₂N₂ Guidechem[2]

Molecular Weight 160.22 g/mol Guidechem[2]

Appearance Colorless to light yellow liquid ChemicalBook[3]

Storage Temperature
Room Temperature, Sealed in

dry
ChemicalBook[3]

Table 2: Hazard Identification and Classification

Hazard Class Category Hazard Statement

Acute toxicity, oral Not specified Harmful if swallowed

Acute toxicity, dermal Not specified Harmful in contact with skin

Skin corrosion/irritation Not specified Causes skin irritation

Serious eye damage/eye

irritation
Not specified Causes serious eye irritation

Acute toxicity, inhalation Not specified Harmful if inhaled

Note: Specific quantitative toxicity data, such as LD50 values, are not readily available in the

public domain for 4-[(Dimethylamino)methyl]benzonitrile.

Experimental Protocols
Adherence to standardized experimental protocols is crucial for minimizing risks associated

with handling chemical compounds. The following section outlines a general synthesis and

handling procedure.

Synthesis of 4-[(Dimethylamino)methyl]benzonitrile
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A general method for the synthesis of 4-[(Dimethylamino)methyl]benzonitrile involves the

reaction of 4-cyanobenzyl bromide with dimethylamine.

Materials:

4-Cyanobenzyl bromide

Dimethylamine

Sodium carbonate

N,N-dimethylformamide (DMF)

Water

Ethyl acetate

Anhydrous sodium sulfate

Procedure:

Dissolve 4-cyanobenzyl bromide, sodium carbonate, and dimethylamine in N,N-

dimethylformamide.

Stir the reaction mixture at room temperature for 3 hours.

Heat the mixture to 90°C and continue the reaction until completion (monitoring by an

appropriate technique like TLC is recommended).

Cool the reaction mixture to room temperature.

Add water to the mixture and stir at 0°C.

If a precipitate forms, collect the crystals by filtration, wash with cold water, and dry under

vacuum.

Extract the filtrate with ethyl acetate.
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Dry the organic phase over anhydrous sodium sulfate and concentrate under reduced

pressure to obtain the product.[1]

Mandatory Visualizations
Logical Workflow for Safe Handling

The following diagram illustrates the key steps for the safe handling of 4-
[(Dimethylamino)methyl]benzonitrile from receipt to disposal.

Safe Handling Workflow for 4-[(Dimethylamino)methyl]benzonitrile

Pre-Handling Handling Post-Handling

Receipt & Inspection SDS Review PPE Selection Weighing & Dispensing Reaction Setup Work-up & Purification Decontamination Waste Disposal Record Keeping

Click to download full resolution via product page

Caption: Safe Handling Workflow.

Hazard Classification Overview

This diagram provides a visual summary of the GHS hazard classifications for 4-
[(Dimethylamino)methyl]benzonitrile.

GHS Hazard Classifications

Health Hazards

4-[(Dimethylamino)methyl]benzonitrile

Acute Toxicity (Oral) Acute Toxicity (Dermal) Skin Irritation Eye Irritation Acute Toxicity (Inhalation)

Click to download full resolution via product page
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Caption: Hazard Classification Overview.

Safety and Handling Recommendations
Based on the available data, the following safety and handling precautions are recommended

when working with 4-[(Dimethylamino)methyl]benzonitrile.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a lab coat, and in cases of potential splashing, a chemical-

resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably in a fume hood. If vapors or

aerosols are generated, a respirator may be necessary.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe vapors or dust.

Wash hands thoroughly after handling.

Keep the container tightly closed in a dry and well-ventilated place.

Store at room temperature, sealed in a dry environment.[3]

First Aid Measures:

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.

If on Skin: Wash with plenty of water. If skin irritation occurs, get medical advice/attention.

Take off contaminated clothing and wash it before reuse.
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

Spill and Waste Disposal:

In case of a spill, wear appropriate PPE and contain the spill. Absorb with an inert material

and place in a suitable container for disposal.

Dispose of waste in accordance with local, state, and federal regulations.

Conclusion

4-[(Dimethylamino)methyl]benzonitrile is a valuable chemical intermediate. While

comprehensive toxicological data is limited, the available information indicates that it should be

handled with care, employing appropriate personal protective equipment and engineering

controls. By adhering to the safety and handling guidelines outlined in this document,

researchers can minimize potential risks and ensure a safe working environment. Further

toxicological studies are warranted to provide a more complete safety profile for this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 4-[(DIMETHYLAMINO)METHYL]BENZONITRILE | 35525-86-1 [chemicalbook.com]

2. guidechem.com [guidechem.com]

3. 35525-86-1 | CAS DataBase [m.chemicalbook.com]

To cite this document: BenchChem. [4-[(Dimethylamino)methyl]benzonitrile: A Technical
Guide to Safety and Handling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-safety-
and-handling]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b188967?utm_src=pdf-body
https://www.benchchem.com/product/b188967?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB01490437.htm
https://www.guidechem.com/dictionary_keys_C10H12N2.html
https://m.chemicalbook.com/CASEN_35525-86-1.htm
https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-safety-and-handling
https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-safety-and-handling
https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-safety-and-handling
https://www.benchchem.com/product/b188967#4-dimethylamino-methyl-benzonitrile-safety-and-handling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b188967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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